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Compound of Interest

Compound Name: (S)-Dtb-siphox

CAS No.: 1040274-18-7

Cat. No.: B3026649

Get Quote

Executive Summary: The "Rigid-Bulky" Paradigm
The (S)-Dtb-Siphox ligand represents a pinnacle in the design of chiral spiro-phosphine-

oxazoline (SIPHOX) ligands. Developed primarily for Iridium-catalyzed asymmetric

hydrogenation, this catalyst distinguishes itself through a unique structural combination: the

extreme rigidity of a 1,1'-spirobiindane backbone and the steric bulk of 3,5-di-tert-butylphenyl

(Dtb) groups on the phosphorous center.

While traditional P,N-ligands (e.g., PHOX) excel in olefin hydrogenation, (S)-Dtb-Siphox was

engineered to solve a more persistent challenge: the highly enantioselective hydrogenation of

acyclic imines and difficult trisubstituted olefins at ambient pressure.

Key Differentiators
Stability: The bulky Dtb groups inhibit the formation of inactive Iridium trimers/clusters, a

common deactivation pathway for Crabtree-type catalysts.

Activity: Enables hydrogenation at 1 atm H₂ (balloon pressure), whereas alternatives often

require high-pressure autoclaves (50–100 bar).
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Selectivity: The spiro backbone prevents ligand conformational flexibility, locking the chiral

pocket for superior enantiocontrol (>90% ee) on difficult acyclic substrates.

Structural Analysis & Mechanism
To understand the substrate scope, one must understand the catalyst's architecture. The (S)-
Dtb-Siphox ligand creates a deep, highly defined chiral pocket around the Ir(I) center.

Ligand Architecture
Spiro Backbone: Unlike the biphenyl backbone of BINAP (which has axial flexibility), the

spirobiindane scaffold is fused and rigid. This minimizes the "entropy penalty" upon substrate

binding.

Oxazoline Ring: Provides the "N" coordination site and a modular point of chirality (typically

S-configured benzyl or isopropyl groups).

Dtb-Phosphine: The 3,5-di-tert-butyl substituents serve two functions:

Steric Gearing: They push the substrate into the chiral pocket defined by the oxazoline.

Site Isolation: They prevent the dimerization of the active Ir-H species.

DOT Diagram: Catalyst Activation & Cycle
The following diagram illustrates the activation of the pre-catalyst and the catalytic cycle for

imine hydrogenation.
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Figure 1: Catalytic cycle of Ir-Dtb-Siphox. Note the critical role of the Dtb group in blocking the

irreversible formation of inactive trimers (Red Box).

Comparative Analysis: Performance Metrics
The following tables compare (S)-Dtb-Siphox against industry-standard ligands: (S)-PHOX

(Pfaltz) and (S)-BINAP (Noyori).
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Comparison 1: Asymmetric Hydrogenation of Acyclic
Imines
Acyclic imines are notoriously difficult due to E/Z isomerization and lack of a secondary

coordinating group.

Feature
(S)-Dtb-Siphox
(Zhou)

(S)-PHOX (Pfaltz)
(R)-BINAP-Ir
(Noyori)

Primary Mechanism

Ir(III) Dihydride

(Outer-sphere

influence)

Ir(III) Dihydride Ru or Ir Hydride

Pressure Req. 1 atm (Balloon) 50–100 bar 50–100 bar

Typical Loading 0.1 – 1.0 mol% 1.0 – 4.0 mol% 1.0 mol%

Enantioselectivity 90 – 97% ee
50 – 80% ee

(variable)
60 – 85% ee

Substrate Class
Acyclic N-aryl

ketimines
Cyclic imines / Olefins Cyclic imines

Turnover Freq (TOF) High (>500 h⁻¹) Moderate Moderate

Analysis:

Dtb-Siphox is the superior choice for acyclic substrates. The rigid spiro backbone prevents

the "floppiness" that lowers ee% in PHOX systems for this specific substrate class.

PHOX remains a strong competitor for pure olefin hydrogenation but falls short on imines at

low pressure.

Comparison 2: Steric Tolerance (The "Dtb" Effect)
Comparing the standard Phenyl-Siphox vs. the Dtb-Siphox variant.
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Substrate (Imine)
Ligand: (S)-Ph-
Siphox (% ee)

Ligand: (S)-Dtb-
Siphox (% ee)

Insight

Acetophenone N-Ph 89% 94%
Dtb bulk tightens the

pocket.

2-Napthyl ketone N-

Ph
91% 96%

Enhanced

discrimination of aryl

faces.

Ortho-substituted Aryl 82% 92%

Dtb prevents catalyst

aggregation even with

hindered substrates.

Substrate Scope Deep Dive
A. Acyclic N-Aryl Ketimines (Primary Scope)
This is the "killer application" for (S)-Dtb-Siphox.

Scope: Works well with electron-donating (OMe, Me) and electron-withdrawing (F, Cl, CF3)

groups on the aryl ring.

Limitation: Performance drops slightly for purely aliphatic imines (dialkyl ketimines) due to

lack of π-stacking interactions with the ligand backbone.

B. Trisubstituted Olefins
While PHOX is the standard here, Dtb-Siphox shows competence, particularly for

unfunctionalized olefins.

Mechanism: The Ir-N,P center coordinates the olefin and H2. The Dtb groups shield the

active site, allowing the hydrogenation of bulky trisubstituted alkenes that might otherwise

stall the catalyst.

Result: Typically >95% conversion and >90% ee for substrates like trans-methylstilbene

derivatives.

C. Heteroaromatic Hydrogenation
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Recent studies indicate utility in the partial hydrogenation of quinolines and indoles, though this

often requires higher pressures (10–50 bar) compared to the imine protocols.

Experimental Protocol: Self-Validating System
This protocol describes the hydrogenation of N-(1-phenylethylidene)aniline using (S)-Dtb-
Siphox. This workflow includes a "colorimetric check" for catalyst activity.

Materials
Precursor:

Ligand: (S)-Dtb-Siphox

Anion Source: NaBArF (Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate) — Critical for

stabilizing the cationic Ir species.

Solvent: Anhydrous Dichloromethane (DCM).

Step-by-Step Workflow
Catalyst Generation (In Situ):

In a glovebox (N₂ atm), mix

(0.005 mmol) and (S)-Dtb-Siphox (0.011 mmol) in DCM (1 mL).

Stir for 10 minutes. The solution should turn deep orange/red.

Add NaBArF (0.012 mmol). Stir for another 10 minutes.

Validation: The solution remains clear/colored. Precipitates indicate decomposition or wet

solvents.

Substrate Addition:

Add the imine substrate (1.0 mmol) to the catalyst solution.

Dilute with DCM to reach a total volume of 4 mL.
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Hydrogenation:

Transfer the vial to a Schlenk line or hydrogenation vessel.

Freeze-pump-thaw to remove N₂.

Introduce H₂ gas via a balloon (1 atm).

Stir vigorously at Room Temperature (20–25°C).

Monitoring & Workup:

Monitor via TLC or GC. Full conversion is typically reached in 2–4 hours.

Visual Check: The reaction mixture should remain homogenous. If it turns black (colloidal

Ir), the catalyst has died (likely due to O₂ leak or insufficient Dtb steric protection against

clustering).

Concentrate solvent and purify via flash chromatography (SiO₂).

DOT Diagram: Screening Workflow
Use this logic flow to determine if (S)-Dtb-Siphox is the right choice for your specific substrate.

Start: Target Substrate Is it an Acyclic Imine?

Is it a Trisubstituted Olefin?

No

Use (S)-Dtb-Siphox
(1 atm H2)

Yes
Yes (Bulky/Unfunctionalized)

Use PHOX or ThrePHOX
Yes (Functionalized)

Use Ru-BINAP
(High Pressure)

No (Ketone/Aldehyde)

Click to download full resolution via product page

Figure 2: Decision matrix for selecting (S)-Dtb-Siphox based on substrate class.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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